3,5-Bis[(2-methylphenyl)methylidene]thian-4-one

• CAS No.: 61448-85-9
• Molecular Formula: C21H20OS
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3,5-bis[(2-methylphenyl)methylidene]thian-4-one
• InChI: InChI=1S/C21H20OS/c1-15-7-3-5-9-17(15)11-19-13-23-14-20(21(19)22)12-18-10-6-4-8-16(18)2/h3-12H,13-14H2,1-2H3
• InChI Key: SUBKLZGWARKOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2CSCC(=CC3=CC=CC=C3C)C2=O

Description

3,5-Bis[(2-methylphenyl)methylidene]thian-4-one is a useful research compound. Its molecular formula is C21H20OS and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrahydro-4H-thiopyran-4-one (9.3 g, 0.08 mole) and o-tolualdehyde (25 g, 0.20 mole) are dissolved in 60 ml of ethanol and treated with concentrated hydrochloric acid (6 ml). After heating at reflux temperature for 4 hours, the mixture is cooled and product is collected by filtration. The combined filtrate and washings (ethanol) are concentrated to the original volume and additional concentrated hydrochloric acid (4 ml) is added and the mixture is refluxed for 4 hours. This procedure is repeated 3 times. The combined crude material (23 g) is recrystallized from chloroform/ethanol/H2O to give 22.5 g (88%) of product, m.p. 123°-125°.